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Compound of Interest

Compound Name: Phenyramidol Hydrochloride

Cat. No.: B1677683

Essential Safety and Handling Guide: Phenyramidol
Hydrochloride

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling Phenyramidol
Hydrochloride. The following procedures are designed to ensure a safe laboratory
environment by outlining operational steps, personal protective equipment requirements,
disposal methods, and emergency responses.

Hazard Identification and Safety Data

Phenyramidol Hydrochloride is a pharmaceutical compound used as an analgesic and
muscle relaxant.[1] While comprehensive toxicity data is not readily available in the provided
safety data sheets, it is classified as a "pharmaceutical related compound of unknown potency"
and should be handled with care.[2] It is crucial to avoid contact with skin and eyes, and to
prevent the formation of dust and aerosols during handling.[2]

Physicochemical Properties
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Property Data Source
Chemical Formula C13H14N20 - HCI [2]
Molecular Weight 250.72 g/mol [3][4]

White to cream-colored
Appearance ) [3]
crystalline powder

. Freely soluble in Ethanol,
Solubility [3]
Methanol, and Water

N Refrigerator; Cool, dry, well-
Storage Conditions ) [2][3]
ventilated place

- Strong oxidizing agents, Acids,
Incompatibilities [3]
Strong bases, Heat

Exposure and Toxicity Data

Parameter Value Source
Acute Toxicity (Oral LD50) No data available [2]
Airborne Exposure Limits None established [3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the final barrier against exposure. The following equipment is
mandatory when handling Phenyramidol Hydrochloride.
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Protection Type

Specification

Rationale and Source

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

Protects against splashes and
dust particles entering the
eyes.[2][5]

Skin Protection

Fire/flame resistant and

impervious lab coat or clothing.

Prevents contact of the
chemical with skin.[2][5]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile). Gloves must be

inspected prior to use.

Provides a direct barrier
against skin contact. Powder-
free gloves are recommended

to avoid contamination.[2][5][6]

Respiratory Protection

NIOSH-approved N100 or
CEN-approved FFP3
particulate respirator. A full-
face respirator may be
required if exposure limits are

exceeded or irritation occurs.

Protects against inhalation of
dust and aerosols, which is a

primary exposure route.[2][5]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow minimizes the risk of exposure and contamination.

[EEN

2. Handling the Compound:

. Preparation and Planning:

Locate the nearest safety shower and eyewash station.

Ensure all necessary PPE is available and in good condition.

Verify that a chemical fume hood or other appropriate exhaust ventilation is operational.[2]

Prepare all necessary equipment and reagents before handling the compound.

Conduct all weighing and manipulation of Phenyramidol Hydrochloride powder within a

chemical fume hood or ventilated enclosure to control dust.[2]
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Avoid any direct contact with the substance. Use spatulas and other appropriate tools.[3]
Keep the container tightly closed when not in use.[2][3]
Do not eat, drink, or smoke in the handling area.|[3]

. Decontamination:
After handling, thoroughly wash gloves, then remove and dispose of them properly.
Wash hands thoroughly with soap and water.[2][3]

Clean all work surfaces and equipment to remove any residual contamination.
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Safe Handling Workflow for Phenyramidol Hydrochloride.
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Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

o Chemical Waste: All excess or expired Phenyramidol Hydrochloride must be treated as
hazardous waste. It should be collected in a clearly labeled, sealed container.[2]

o Contaminated Materials: All disposable materials that have come into contact with the
compound, including gloves, bench paper, and pipette tips, must be disposed of as
hazardous waste.[7]

e Disposal Method: Waste should be handled by a licensed hazardous material disposal
company.[2] Incineration in a facility equipped with an afterburner and scrubber is a
recommended method.[2]

e Environmental Precautions: Do not allow the chemical or its waste to enter drains, water
courses, or the soil.[2]

Emergency Procedures

Immediate and appropriate action is required in the event of an accidental spill or exposure.
Spill Response:

o Evacuate: Keep unnecessary personnel away from the spill area.[2]

» Ventilate: Ensure the area is well-ventilated.

o Contain: For large spills, cover with an inert, non-combustible absorbent material like sand or
earth.[3] For small spills, carefully sweep or vacuum the material. Avoid generating dust.[2][3]

o Collect: Place the spilled material and cleanup supplies into a suitable, labeled container for
hazardous waste disposal.[2][3]

¢ Clean: Thoroughly clean the spill surface to remove any remaining contamination.[2]

First-Aid Measures:
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Eye Contact: Immediately rinse with pure water for at least 15 minutes, holding the eyelids
open. Seek medical attention.[2]

Skin Contact: Take off contaminated clothing immediately.[2] Wash the affected area with
soap and plenty of water. Seek medical attention if irritation develops or persists.[2]

Inhalation: Move the person to fresh air. If breathing is difficult or symptoms develop, call a
physician.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Emergency Event

ype Type

Spill Personnel Exposure
EEEER AR Skin Contact: Eye Contact: Inhalation: Ingestion:
Wash with Soap & Water Rinse for 15 min Move to Fresh Air Rinse Mouth, Do Not Induce Vomiting

!

Contain Spill
(No Dust)

'

Collect in Waste Container

!

Decontaminate Surface

\~\II Exposed During Cleanup \

./

Seek Immediate
Medical Attention
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Emergency Response Protocol for Phenyramidol Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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